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Abstract
This technical guide provides a comprehensive overview of AHR-2244 hydrochloride, an

investigational psychotherapeutic agent developed by the A.H. Robins Company. Based on

available scientific literature, this document outlines the compound's chemical properties,

proposed mechanism of action as a butyrophenone-class antipsychotic, and summarizes the

findings from its preclinical evaluation. Due to the limited public availability of the primary

preclinical data from the 1970s, this guide focuses on contextual analysis based on the drug's

chemical class and available citations. This document is intended to serve as a foundational

resource for researchers and professionals in the field of neuropharmacology and drug

development.

Introduction
AHR-2244 hydrochloride emerged from the pharmaceutical research and development

programs of the A.H. Robins Company, a significant contributor to the therapeutic landscape of

the 20th century. Investigated for its potential as a psychotherapeutic agent, AHR-2244 was the

subject of a key preclinical study published in 1974. The "AHR" designation in its name is an

abbreviation for A.H. Robins. This guide synthesizes the known information about AHR-2244
hydrochloride, placing it within the broader context of antipsychotic drug development.
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Chemical and Physical Properties
AHR-2244 hydrochloride is a hydrochloride salt with the molecular formula C24H29ClFNO4.

[1] Key identifiers and properties are summarized in the table below.

Property Value

Molecular Formula C24H29ClFNO4

Molecular Weight 449.9 g/mol

Synonyms

1-(4-(3-(4-(4-fluorobenzoyl)-1-

piperidinyl)propoxy)-3-methoxyphenyl)ethanone

hydrochloride

Proposed Mechanism of Action: Butyrophenone
Class
While direct mechanistic studies on AHR-2244 hydrochloride are not widely available, its

chemical structure strongly suggests it belongs to the butyrophenone class of antipsychotic

agents. Butyrophenones are characterized by their potent dopamine D2 receptor antagonism.

This mechanism is central to their therapeutic effects in psychosis.

The proposed signaling pathway for butyrophenone antipsychotics, and therefore likely for

AHR-2244, involves the blockade of postsynaptic D2 receptors in the mesolimbic pathway of

the brain. This blockade is thought to normalize the hyperactivity of dopaminergic

neurotransmission that is associated with the positive symptoms of schizophrenia.
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Proposed mechanism of AHR-2244 as a D2 antagonist.

Preclinical Evaluation
The primary source of preclinical data for AHR-2244 hydrochloride is a 1974 publication by

Johnson, Funderburk, and Ward in the "Archives Internationales de Pharmacodynamie et de

Thérapie". Unfortunately, the full text of this article is not widely accessible in digital archives,

precluding a detailed summary of the quantitative data and experimental protocols.

Based on the title, "Preclinical evaluation of AHR-2244 a new psychotherapeutic agent," the

study likely encompassed a battery of then-standard in vivo and in vitro tests to characterize

the compound's pharmacological profile.

Expected Experimental Protocols
A typical preclinical evaluation for a novel antipsychotic in that era would likely have included

the following experimental workflows. The specifics for AHR-2244 remain within the original

publication.

In Vitro Assays In Vivo Animal Models

Receptor Binding Assays
(e.g., Dopamine D2)

Behavioral Models
(e.g., Conditioned avoidance,

amphetamine-induced stereotypy)

Assessment of Motor Side Effects
(e.g., Catalepsy)

Acute and Chronic
Toxicity Studies
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Generic preclinical workflow for antipsychotics.
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Relationship to Aryl Hydrocarbon Receptor (AHR)
It is important to note that despite the "AHR" in its designation, there is no evidence in the

available literature to suggest that AHR-2244 hydrochloride is a ligand for or modulator of the

Aryl Hydrocarbon Receptor (AHR). The AHR signaling pathway is involved in cellular

metabolism, immune response, and the toxic effects of certain environmental pollutants. The

context of AHR-2244's development and its chemical class point towards a neuroleptic

mechanism of action unrelated to the AHR pathway. The "AHR" is an abbreviation for the

developing company, A.H. Robins.

Conclusion and Future Directions
AHR-2244 hydrochloride was a promising psychotherapeutic candidate from the A.H. Robins

Company in the 1970s. Its classification as a butyrophenone suggests a mechanism of action

centered on dopamine D2 receptor antagonism. A comprehensive understanding of its

preclinical profile is contingent on accessing the full 1974 study by Johnson and colleagues.

For researchers interested in the history of antipsychotic drug development or in the

pharmacology of butyrophenones, locating this primary source material would be a critical next

step. Further investigation into the A.H. Robins Company's archives, if accessible, could also

yield valuable information on the development and eventual fate of this compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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